Cas no 1286699-23-7 (N-(4-fluoro-3-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-(4-fluoro-3-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1286699-23-7
• MF: C₁₉H₁₈FN₇O₃
• MW: 411.389726161957
• CID: 5966099
• PubChem ID: 52992985
• Update Time: 2025-06-11

N-(4-fluoro-3-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-3-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• N-(4-fluoro-3-nitrophenyl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• 1286699-23-7
• AKOS024533700
• F6149-0114
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-fluoro-3-nitrophenyl)piperidine-3-carboxamide
• VU0533429-1
• N-(4-fluoro-3-nitrophenyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide

• Inchi： 1S/C19H18FN7O3/c20-15-5-4-14(11-16(15)27(29)30)22-19(28)13-3-1-9-25(12-13)17-6-7-18(24-23-17)26-10-2-8-21-26/h2,4-8,10-11,13H,1,3,9,12H2,(H,22,28)
• InChI Key： TWEKGCJFUVBPQG-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3C=CC=N3)C=C2)CCCC(C(NC2=CC=C(F)C([N+]([O-])=O)=C2)=O)C1

Computed Properties

• Exact Mass: 411.146
• Monoisotopic Mass: 411.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: 1.9

Additional information on N-(4-fluoro-3-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide

Recent Advances in the Study of N-(4-fluoro-3-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS: 1286699-23-7)

The compound N-(4-fluoro-3-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS: 1286699-23-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of interest is the compound's role as a kinase inhibitor. Preliminary data suggest that it exhibits selective inhibition against specific kinase targets, which are implicated in cancer and inflammatory diseases. The presence of the pyridazine and pyrazole moieties in its structure is believed to contribute to its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to map its interactions with target proteins, providing valuable insights for further optimization.

In addition to its kinase inhibitory activity, recent in vitro and in vivo studies have explored the compound's pharmacokinetic profile. Findings indicate that it possesses favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as solubility and off-target effects remain to be addressed. Ongoing research aims to modify the chemical structure to enhance these properties while maintaining its therapeutic efficacy.

Another noteworthy aspect of this compound is its potential application in neurodegenerative diseases. Recent studies have demonstrated its ability to modulate key pathways involved in neuroinflammation and oxidative stress, which are critical factors in conditions like Alzheimer's and Parkinson's diseases. These findings open new avenues for repurposing the molecule for neurological indications.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the progress of research on this compound. Several patents have been filed, highlighting its commercial potential. Moreover, clinical trials are being planned to evaluate its safety and efficacy in human subjects, marking a significant milestone in its development.

In conclusion, N-(4-fluoro-3-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide represents a promising scaffold for drug discovery. Its multifaceted pharmacological profile and structural versatility make it a valuable subject of ongoing research. Future studies will likely focus on refining its properties and expanding its therapeutic applications, paving the way for novel treatments in oncology, inflammation, and neurology.